Cas no 1352524-78-7 (1-(5-methyl-1,2-oxazol-3-yl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(5-methyl-1,2-oxazol-3-yl)cyclobutane-1-carboxylic acid
• CAS No: 1352524-78-7
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 5291137
• PubChem ID: 82600845
• Update Time: 2025-05-20

1-(5-methyl-1,2-oxazol-3-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-Methyl-isoxazol-3-yl)-cyclobutanecarboxylic acid
• 1-(5-methyl-1,2-oxazol-3-yl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C9H11NO3/c1-6-5-7(10-13-6)9(8(11)12)3-2-4-9/h5H,2-4H2,1H3,(H,11,12)
• InChI Key： OXEDFHDRVQJULK-UHFFFAOYSA-N
• SMILES： C1(C2C=C(C)ON=2)(C(O)=O)CCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 1-(5-methyl-1,2-oxazol-3-yl)cyclobutane-1-carboxylic acid

Introduction to 1-(5-methyl-1,2-oxazol-3-yl)cyclobutane-1-carboxylic acid (CAS No. 1352524-78-7)

1-(5-methyl-1,2-oxazol-3-yl)cyclobutane-1-carboxylic acid is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework that combines a cyclobutane ring with an oxazole moiety. This structural configuration imparts distinct chemical and biological properties, making it a subject of considerable interest in drug discovery and medicinal chemistry. The compound’s molecular structure, featuring a 5-methyl-1,2-oxazol-3-yl substituent attached to a cyclobutane carboxylic acid backbone, provides a versatile scaffold for further chemical modifications and functionalization. Such features are highly valued in the design of novel therapeutic agents, particularly those targeting complex biological pathways.

The chemical identity of this compound is unequivocally defined by its CAS number, 1352524-78-7, which serves as a unique identifier in scientific literature and databases. This numbering system ensures precise referencing and facilitates accurate retrieval of related research and experimental data. The compound’s molecular formula, C₉H₁₁NO₃, reflects its composition and suggests potential interactions with biological systems due to the presence of oxygen-containing heterocycles and a carboxylic acid functional group.

In recent years, the pharmaceutical industry has witnessed increasing emphasis on the development of heterocyclic compounds, given their prevalence in biologically active molecules. The 5-methyl-1,2-oxazol-3-yl moiety in 1-(5-methyl-1,2-oxazol-3-yl)cyclobutane-1-carboxylic acid is particularly noteworthy, as oxazoles are known for their stability and ability to engage with various biological targets. For instance, oxazole derivatives have been explored for their potential antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this moiety into a cyclobutane framework enhances the compound’s rigidity, which can be advantageous in optimizing binding affinity to protein targets.

The cyclobutane ring itself is a structural feature that has garnered attention due to its ability to mimic certain bioactive conformations and improve metabolic stability. In drug design, cycloalkanes like cyclobutane are often employed to constrain molecular geometry, thereby enhancing pharmacokinetic profiles. The presence of a carboxylic acid group at the terminal position of the cyclobutane ring in 1-(5-methyl-1,2-oxazol-3-yl)cyclobutane-1-carboxylic acid further expands its utility, as this group can participate in hydrogen bonding interactions with biological receptors or undergo further derivatization to introduce additional functionalities.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 1-(5-methyl-1,2-oxazol-3-yl)cyclobutane-1-carboxylic acid for potential therapeutic applications. Molecular docking studies have been instrumental in predicting how this compound might interact with enzymes or receptors involved in disease pathways. For example, virtual screening has suggested that derivatives of this compound could exhibit inhibitory activity against certain kinases or proteases implicated in cancer progression. Such findings underscore the importance of structural diversity in medicinal chemistry and highlight the potential of 1-(5-methyl-1,2-oxazol-3-y)cyclobutane - 1-carboxylic acid as a lead compound for further optimization.

The synthesis of 1-(5-methyl - 1 , 2 - oxazol - 3 - yl ) cyc lob ut ane - 1 - car box y l ic ac id involves multi-step organic transformations that showcase the ingenuity of synthetic chemists. Key steps typically include the formation of the oxazole ring through cyclization reactions followed by functional group interconversions to introduce the cyclobutane moiety. Advances in synthetic methodologies have enabled more streamlined approaches, reducing reaction times and improving yields. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to construct complex carbon-carbon bonds efficiently.

The pharmacological evaluation of 1-(5-methyl - 1 , 2 - ox az ol - 3 - yl ) cyc lob ut ane - 1 - car box y l ic ac id has been conducted using both in vitro and in vivo models. In cell-based assays, preliminary results suggest that certain derivatives exhibit modulatory effects on pathways relevant to neurological disorders and metabolic diseases. These findings align with broader trends in drug discovery where heterocyclic compounds are being increasingly explored for their multitargeting capabilities. The ability of this compound to engage with multiple biological receptors simultaneously could lead to synergistic therapeutic effects with reduced side effects.

From a regulatory perspective, compounds like 1-(5-methyl - 1 , 2 - ox az ol - 3 - yl ) cyc lob ut ane - 1 - car box y l ic ac id must undergo rigorous testing to ensure safety and efficacy before entering clinical development. This involves comprehensive toxicological studies to assess potential adverse effects at various exposure levels. Regulatory agencies such as the FDA and EMA provide guidelines for these assessments, ensuring that only compounds with demonstrated therapeutic value proceed to human trials.

The role of CAS No. 1352524 - 78 - 7 in facilitating research cannot be overstated. As a globally recognized identifier for this specific compound, it enables seamless communication among scientists worldwide. Researchers can easily locate relevant literature using this number without ambiguity about the substance under discussion. This standardization is critical for collaborative efforts where multiple laboratories may be working on related projects simultaneously.

Future directions for research on 1-(5-methyl - 1 , 2 - ox az ol - 3 - yl ) cyc lob ut ane - 1 - car box y l ic ac id may include exploring its potential as an intermediate for more complex drug candidates or investigating novel synthetic routes that enhance scalability while maintaining high purity standards. Additionally p>